N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-3-(3-phenylpropyl)urea
• InChI: InChI=1S/C19H22N2O/c22-19(20-13-5-8-15-6-2-1-3-7-15)21-18-12-11-16-9-4-10-17(16)14-18/h1-3,6-7,11-12,14H,4-5,8-10,13H2,(H2,20,21,22)
• InChI Key: JIZMAIITBSAKRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea, also known as DPIU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids and related lipid signaling molecules.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has been extensively studied for its potential applications in scientific research. It is a potent and selective inhibitor of FAAH, which makes it a valuable tool for studying the endocannabinoid system and related lipid signaling pathways. N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has been used to investigate the role of FAAH in pain, inflammation, anxiety, depression, and addiction. It has also been used to study the physiological and behavioral effects of endocannabinoids and related lipid signaling molecules.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids and related lipid signaling molecules. This results in an increase in the levels of these molecules, which can have various physiological and behavioral effects. N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea is a selective inhibitor of FAAH, which means that it does not affect other enzymes or receptors in the endocannabinoid system.
Biochemical and physiological effects:
N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has been shown to have various biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models, which suggests that it may have potential applications as a painkiller. N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has also been shown to have anxiolytic and antidepressant effects, which suggest that it may have potential applications in the treatment of anxiety and depression. Additionally, N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has been shown to have anti-addictive effects, which suggest that it may have potential applications in the treatment of drug addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea is its selectivity for FAAH, which makes it a valuable tool for studying the endocannabinoid system and related lipid signaling pathways. Additionally, N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has a relatively long half-life, which allows for sustained inhibition of FAAH. However, N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea also has some limitations. It is a synthetic compound, which means that it may not accurately reflect the effects of endocannabinoids and related lipid signaling molecules in vivo. Additionally, N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea has not been extensively studied in humans, which means that its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-N'-(3-phenylpropyl)urea. One area of research is the development of more selective and potent FAAH inhibitors. This could lead to the development of new drugs for the treatment of pain, inflammation, anxiety, depression, and addiction. Another area of research is the investigation of the physiological and behavioral effects of endocannabinoids and related lipid signaling molecules. This could lead to a better understanding of the endocannabinoid system and its role in various physiological and pathological processes. Finally, more research is needed to establish the safety and efficacy of FAAH inhibitors in humans. This could pave the way for the development of new drugs for the treatment of various disorders.